Cas no 1372711-70-0 (Methyl 5-Bromo-2-Methyl-2H-1,2,3-triazole-4-carboxylate)

• Product name: Methyl 5-Bromo-2-Methyl-2H-1,2,3-triazole-4-carboxylate
• CAS No: 1372711-70-0
• MF: C₅H₆BrN₃O₂
• MW: 220.024039745331
• MDL: MFCD23381101
• CID: 1057283
• PubChem ID: 86222762

Methyl 5-Bromo-2-Methyl-2H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-Bromo-2-Methyl-2H-1,2,3-triazole-4-carboxylate
• 7111AJ
• SY022389
• methyl 5-bromo-2-methyltriazole-4-carboxylate
• Methyl5-Bromo-2-Methyl-2H-1,2,3-triazole-4-carboxylate
• SCHEMBL19207112
• MFCD23381101
• 2H-1,2,3-Triazole-4-carboxylic acid, 5-bromo-2-methyl-, methyl ester
• AKOS027256792
• 1372711-70-0
• Methyl 5-Bromo-2-Methyl-2H-1 pound not2 pound not3-triazole-4-carboxylate
• CS-11484
• methyl 5-bromo-2-methyl-1,2,3-triazole-4-carboxylate
• XEC71170
• EN300-6792068
• DB-255251
• A926679
• AC2448

• MDL： MFCD23381101
• Inchi： 1S/C5H6BrN3O2/c1-9-7-3(4(6)8-9)5(10)11-2/h1-2H3
• InChI Key： BSHWJBSHZPLXDB-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC([H])([H])[H])=NN(C([H])([H])[H])N=1

Computed Properties

• Exact Mass: 218.96400
• Monoisotopic Mass: 218.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57
• XLogP3: 1.5

Experimental Properties

• PSA: 57.01000
• LogP: 0.36420